Cas no 2229190-67-2 (1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopentane-1-carboxylic acid)

• Product Name: 1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopentane-1-carboxylic acid
• CAS No: 2229190-67-2
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 6612246
• PubChem ID: 165612563
• Update Time: 2025-10-24

1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopentane-1-carboxylic acid
• EN300-1755849
• 2229190-67-2
• 1-[2-(dimethylamino)-1,3-thiazol-5-yl]cyclopentane-1-carboxylic acid

• Inchi： 1S/C11H16N2O2S/c1-13(2)10-12-7-8(16-10)11(9(14)15)5-3-4-6-11/h7H,3-6H2,1-2H3,(H,14,15)
• InChI Key： IBCZGFRJCFMHGJ-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC=C1C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.7Ų

Additional information on 1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopentane-1-carboxylic acid

Recent Advances in the Study of 1-2-(Dimethylamino)-1,3-thiazol-5-ylcyclopentane-1-carboxylic Acid (CAS: 2229190-67-2)

The compound 1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopentane-1-carboxylic acid (CAS: 2229190-67-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopentane-1-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological profiles. The compound's structural features, including the thiazole ring and cyclopentane carboxylic acid moiety, make it a versatile scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors. Notably, its potential as a modulator of protein-protein interactions has been explored in several high-impact studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of selective kinase inhibitors. The study reported that derivatives of 1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopentane-1-carboxylic acid exhibited nanomolar inhibitory activity against specific tyrosine kinases implicated in cancer progression. These findings suggest that the compound could serve as a valuable starting point for the development of targeted cancer therapies.

Another significant advancement was reported in a recent Nature Chemical Biology publication, where the compound was utilized as a chemical probe to investigate metabolic pathways in bacterial systems. The study revealed that modifications to the dimethylamino group could significantly alter the compound's bioavailability and target engagement, providing important insights for antibiotic development. This research underscores the compound's potential in addressing the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, recent improvements in the preparation of 1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopentane-1-carboxylic acid have been achieved through novel catalytic methods. A 2024 paper in Organic Letters described an efficient asymmetric synthesis route that significantly improves the yield and enantiomeric purity of the compound, addressing previous challenges in its large-scale production. These methodological advances are expected to facilitate further biological evaluation and structure-activity relationship studies.

Looking forward, the unique properties of 1-2-(dimethylamino)-1,3-thiazol-5-ylcyclopentane-1-carboxylic acid position it as a promising candidate for multiple therapeutic areas. Current research efforts are focusing on optimizing its pharmacokinetic properties and exploring its potential in neurological disorders, given its ability to cross the blood-brain barrier. The compound's versatility and the growing body of research supporting its applications suggest that it will remain an important focus of chemical biology research in the coming years.